Cas no 684250-11-1 (BENZENAMINE, 2-ETHYNYL-5-(TRIFLUOROMETHYL)-)

Technical Introduction: BENZENAMINE, 2-ETHYNYL-5-(TRIFLUOROMETHYL)- is a specialized aromatic amine compound featuring an ethynyl substituent at the 2-position and a trifluoromethyl group at the 5-position of the benzene ring. This structure imparts unique electronic and steric properties, making it valuable in synthetic chemistry, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the ethynyl moiety offers a reactive handle for further functionalization via click chemistry or cross-coupling reactions. Its high purity and well-defined reactivity profile make it a preferred intermediate for constructing complex molecular architectures. Suitable for controlled environments, it requires handling under inert conditions due to its potential sensitivity.
BENZENAMINE, 2-ETHYNYL-5-(TRIFLUOROMETHYL)- structure
684250-11-1 structure
Product Name:BENZENAMINE, 2-ETHYNYL-5-(TRIFLUOROMETHYL)-
CAS No:684250-11-1
MF:C9H6F3N
MW:185.145852565765
CID:3359707
PubChem ID:21578137
Update Time:2025-06-09

BENZENAMINE, 2-ETHYNYL-5-(TRIFLUOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

    • BENZENAMINE, 2-ETHYNYL-5-(TRIFLUOROMETHYL)-
    • 2-Ethynyl-5-(trifluoromethyl)aniline
    • VGCQJLPNRCDCLZ-UHFFFAOYSA-
    • VGCQJLPNRCDCLZ-UHFFFAOYSA-N
    • 684250-11-1
    • InChI=1/C9H6F3N/c1-2-6-3-4-7(5-8(6)13)9(10,11)12/h1,3-5H,13H2
    • AKOS006239032
    • Inchi: 1S/C9H6F3N/c1-2-6-3-4-7(5-8(6)13)9(10,11)12/h1,3-5H,13H2
    • InChI Key: VGCQJLPNRCDCLZ-UHFFFAOYSA-N
    • SMILES: C1(N)=CC(C(F)(F)F)=CC=C1C#C

Computed Properties

  • Exact Mass: 185.04523368Da
  • Monoisotopic Mass: 185.04523368Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 26Ų

BENZENAMINE, 2-ETHYNYL-5-(TRIFLUOROMETHYL)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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